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Compound of Interest

Compound Name: A2B57

Cat. No.: B13440105 Get Quote

Information regarding the specific disposal procedures for A2B57, a selective SIRT2 inhibitor,

is not publicly available. As a novel research compound, it should be handled with the

assumption that it is hazardous. This guide provides essential safety and logistical information

for the proper disposal of A2B57 and other novel chemical compounds in a laboratory setting,

ensuring the safety of personnel and compliance with regulations.

Researchers and laboratory personnel must treat new or uncharacterized chemical compounds

as potentially hazardous. The first and most critical step is to consult your institution's

Environmental Health and Safety (EHS) office for specific guidance and to ensure compliance

with local and federal regulations. Never dispose of novel chemical compounds down the drain

or in the regular trash.

Characterization of A2B57
While a comprehensive Safety Data Sheet (SDS) for A2B57 is not available in public

databases, the existing literature provides some key information about its biochemical

properties.
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Property Data Source

Target Sirtuin 2 (SIRT2) MedChemExpress

Activity Selective Inhibitor ResearchGate

IC50 6.3 µM against SIRT2 MedChemExpress

Chemical Class Contains a 1,2,3-triazole ring ResearchGate

General Protocol for Safe Disposal of Novel
Research Chemicals
This protocol outlines the standard procedure for the safe handling and disposal of small

quantities of novel research chemicals like A2B57. This should be adapted to align with your

institution's specific EHS guidelines.

Step 1: Hazard Assessment Assume the compound is hazardous. The properties of a newly

synthesized or novel chemical are often unknown and must be treated with caution.[1] It should

be handled as a particularly hazardous substance, using standard personal protective

equipment (lab coat, gloves, safety glasses) and ventilation controls (e.g., chemical fume

hood).[1]

Step 2: Segregation and Labeling

Segregation: Do not mix A2B57 waste with other chemical waste streams unless its

compatibility is known and confirmed.[2] Mixing incompatible chemicals can lead to

dangerous reactions.[2]

Labeling: The waste container must be clearly labeled. The label should include:

The words "Hazardous Waste".[2]

The full chemical name ("A2B57"). Avoid using abbreviations or chemical formulas.[2][3]

The specific hazards of the waste. If the hazards are not fully known, it should be indicated

with "Hazards Not Fully Known".[2]
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The date when the waste was first added to the container (accumulation start date).[2]

The name of the principal investigator and the laboratory location.[2]

Step 3: Containment and Storage

Container: Use a container that is chemically compatible with the waste and has a secure,

leak-proof closure.[4]

Storage Location: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory where the waste is generated.[2][5] The SAA should be at

or near the point of generation.[5]

Secondary Containment: It is best practice to place the waste container inside a secondary

container, such as a plastic tub, to contain any potential spills or leaks.[2]

Keep Closed: Waste containers must be kept securely closed at all times, except when

waste is being added.[2]

Step 4: Arranging for Disposal

Contact EHS: Once the waste container is full, or after a designated accumulation time

(often not to exceed 6-12 months), contact your institution's EHS office to schedule a waste

pickup.[2][5]

Provide Documentation: Be prepared to provide the EHS office with all available information

regarding the compound.[2]

Disposal Workflow for Novel Research Chemicals
The following diagram illustrates the logical workflow for the proper disposal of a novel

research chemical such as A2B57.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_Novel_Research_Compounds_A_General_Guide.pdf
https://www.benchchem.com/product/b13440105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for a Novel Research Chemical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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